Cas no 10434-52-3 (2(5H)-Thiophenone,3-benzoyl-4-hydroxy-5-[(4-methoxyphenyl)methylene]-)

• Product Name: 2(5H)-Thiophenone,3-benzoyl-4-hydroxy-5-[(4-methoxyphenyl)methylene]-
• CAS No: 10434-52-3
• MF: C₁₉H₁₄O₄S
• MW: 338.377064228058
• CID: 176925
• PubChem ID: 135754334
• Update Time: 2025-04-19

2(5H)-Thiophenone,3-benzoyl-4-hydroxy-5-[(4-methoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Thiophenone,3-benzoyl-4-hydroxy-5-[(4-methoxyphenyl)methylene]-
• (2Z)-4-benzoyl-5-hydroxy-2-[(4-methoxyphenyl)methylidene]thiophen-3-one
• 3-Benzoyl-5-p-methoxybenzylidene-2,5-dihydro-4-hydroxy-2-oxothiophen
• 10434-52-3
• 3-Benzoyl-4-hydroxy-5-(p-methoxybenzylidene)-2(5H)-thiophenone
• BRN 1656405
• 2(5H)-Thiophenone, 3-benzoyl-4-hydroxy-5-(p-methoxybenzylidene)-

• Inchi： 1S/C19H14O4S/c1-23-14-9-7-12(8-10-14)11-15-18(21)16(19(22)24-15)17(20)13-5-3-2-4-6-13/h2-11,20H,1H3/b15-11-,17-16+
• InChI Key： TXLNEIFWJVPCSD-DBRFYRBNSA-N
• SMILES： S1C(/C(=C(\C2C=CC=CC=2)/O)/C(/C/1=C/C1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 338.06128010g/mol
• Monoisotopic Mass: 338.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 88.9Ų